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Compound of Interest

Diethyl 2-(4-
Compound Name:
chlorophenyl)malonate

Cat. No.: B1347583

For Researchers, Scientists, and Drug Development Professionals
Introduction

Diethyl 2-(4-chlorophenyl)malonate is a substituted diethyl malonate derivative. Compounds
of this class are valuable intermediates in organic synthesis, particularly in the preparation of a
variety of biologically active molecules. The presence of the 4-chlorophenyl group and the
reactive malonate functionality allows for diverse chemical transformations, making it a key
building block in medicinal chemistry and drug discovery. Its derivatives have shown potential
as antimicrobial and anticancer agents.[1] This document provides detailed protocols for the
synthesis and key applications of Diethyl 2-(4-chlorophenyl)malonate, along with relevant
data and visualizations.

Physicochemical Properties

While specific experimental data for Diethyl 2-(4-chlorophenyl)malonate is not readily
available in the cited literature, the properties of a closely related compound, Diethyl 2-(4-
chlorobenzylidene)malonate (the product of Knoevenagel condensation), are provided for
reference.
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Property Value Reference

Molecular Formula C13H15ClO4 --INVALID-LINK--
Molecular Weight 270.71 g/mol --INVALID-LINK--
IUPAC Name diethy! 2-(4- ~-INVALID-LINK--

chlorophenyl)propanedioate

CAS Number 19677-37-3 --INVALID-LINK--

Spectroscopic Data

Spectroscopic data for the related compound, Diethyl 2-(4-chlorobenzylidene)malonate, is
available and can serve as a reference for related structures.[2]

Key Features (for Diethyl 2-(4-

Spectrum Type
P o chlorobenzylidene)malonate)
'H NMR Signals corresponding to ethyl groups and
aromatic protons.
15C NMR Resonances for carbonyl carbons, aromatic
carbons, and ethyl carbons.
R Characteristic peaks for C=0 (ester) and C=C

bonds.

M Spect . Molecular ion peak and fragmentation pattern
ass Spectrometry ] ]
consistent with the structure.

Experimental Protocols

Protocol 1: Synthesis of Diethyl 2-(4-
chlorophenyl)malonate via Alkylation of Diethyl
Malonate

This protocol is a general procedure for the alkylation of diethyl malonate, adapted for the
synthesis of the target compound.
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Reaction Scheme:
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Reactants

Diethyl Malonate

~

4-Chlorobenzyl Chloride
N

Reagents

Sodium Ethoxide (NaOEt)

~—

)Q Products

Ethanol (EtOH)

\

Diethyl 2-(4-chlorophenyl)malonate

Sodium Chloride (NaCl)
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Mix Diethyl 2-(4-chlorophenyl)malonate,
Aldehyde, and Solvent

'

Add weak base catalyst
(e.g., piperidine)

'

Heat to reflux
(monitor by TLC)

l

Cool, add water,
and extract with organic solvent

l

Dry, concentrate,
and purify product
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Reactants Conditions

. Strong Base
Glethyl 2-(4-chIorophenyl)malonata ( Urea ) ((e 9., Sodium Ethoxi de)) (Heat (Reflux))
AN

/ catalyzes - drlves reaction
/ -
| A g
Condensation Intermediate

yclization & Elimination of Ethanol

5-(4-chlorophenyl)barbituric Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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